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Chemical Profile of Triafur

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Triafur

CAS No.: 712-68-5

Cat. No.: S574927

The table below summarizes the fundamental chemical identifiers and properties of Triafur.

Property Description

CAS Number 712-68-5 [1]

IUPAC Name 5-(5-nitrofuran-2-yl)-1,3,4-thiadiazol-2-amine [1]
Molecular CeHaN4Os3S [1]

Formula

Molecular Weight 212.19 g/mol [1]
SMILES C1=C(OC(=C1)N+[O-])C2=NN=C(S2)N [1]

Structure A 1,3,4-thiadiazole ring with an amino group at the 2-position, linked to a 5-
nitrofuran ring [1]

Research Applications & Mechanism

According to the available source, Triafur is a nitrofuran-thiadiazole hybrid molecule and is explicitly
sold as a chemical for research purposes, not for human or veterinary use [1]. Its described activities are

varied:
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¢ Antiviral Research: Computational docking studies suggest Triafur may bind to the main protease

(MP™) of SARS-CoV-2, indicating potential as a tool for investigating antiviral therapies [1].

e Plant Biology & Herbicide Research: In plants, Triafur is described as disrupting mitosis by
interfering with microtubule assembly, making it a tool for studying cell division and weed control
mechanisms [1].

The following diagram illustrates the described research workflow connecting Triafur's structure to its

potential mechanisms and applications.

Molecular Structure
5-(5-nitrofuran-2-yl)-1,3,4-thiadiazol-2-amine

Computational \ Biochemical
Docking Studies

Click to download full resolution via product page

Research pathways of Triafur, derived from commercial data [1].

Information Limitations and Next Steps for
Researchers

The search results reveal a significant lack of peer-reviewed literature or detailed technical data on Triafur.

The information presented here does not include quantitative binding affinity data, detailed experimental
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protocols, or pharmacological data (e.g., ADMET properties).

To proceed with your research, I suggest the following:

e Consult Specialized Databases: Use scientific databases like SciFinder, Reaxys, or PubMed to
search for the CAS Number 712-68-5 or the IUPAC Name to find journal articles or patents [1].

¢ Broaden the Search: Investigate the broader chemical classes of "1,3,4-thiadiazole derivatives"
and "nitrofuran antimicrobials" to find information on structurally related and well-characterized
compounds [2] [3] [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Chemical Profile of Triafur]. Smolecule, [2026]. [Online PDF].

Available at: [https://www.smolecule.com/products/b574927#what-is-triafur-drug]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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